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Compound Profiles and Mechanism of Action

Both Fenarimol and Triadimefon belong to a class of fungicides known as sterol biosynthesis inhibitors

(SBIs), specifically targeting the cytochrome P-450 dependent enzyme lanosterol 14α-demethylase, which

is essential for producing ergosterol in fungal cell membranes [1]. The inhibition of ergosterol biosynthesis

disrupts membrane structure and function.

The table below summarizes their core characteristics:

Characteristic Fenarimol Triadimefon

Chemical
Group

Pyrimidine [1] 1,2,4-Triazole [1] [2]

Primary Target Lanosterol 14α-demethylase (Cyp51) [1] Lanosterol 14α-demethylase (Cyp51) [1]
[2]

Mode of Action Coordinates with iron in cytochrome P-
450, blocking oxidative demethylation of

lanosterol [1]

Coordinates with iron in cytochrome P-
450, blocking oxidative demethylation of

lanosterol [1] [2]

Systemic
Activity

Yes [1] Yes [1]
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Characteristic Fenarimol Triadimefon

Vapour Action Yes [1] Yes [1]

Active
Metabolite

Information not located in search results Triadimenol (also a registered fungicide)

[2]

This shared mechanism of action can be visualized in the following pathway:

Lanosterol

Cyp51 Enzyme
(Lanosterol 14α-demethylase)

 Demethylation

Ergosterol

Fungicide

 Inhibits

Click to download full resolution via product page

Efficacy and Experimental Data

Spectrum of Activity and Use Cases

Both fungicides are notably effective against powdery mildews on various crops [1]. Fenarimol is also

effective against several other fungi, including leaf spot, rust, and smut fungi [1]. Triadimefon is

characterized as a broad-spectrum systemic fungicide [2].

Comparative Phytotoxicity Data
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A 1984 study directly compared the phytotoxicity of Fenarimol and Triadimefon on grapevines, with key

findings summarized below [3]:

Parameter Fenarimol Triadimefon

Phytotoxic
Symptoms

Induced stunting, deformation, and

necrosis on young leaves [3].

Induced stunting, deformation, and

necrosis on young leaves [3].

Cultivar
Susceptibility

Severity of phytotoxicity varied

significantly between grapevine
cultivars [3].

Information on cultivar-specific effects

not detailed in available text [3].

Experimental
Conditions

Tests conducted on rooted hardwood
cuttings in a greenhouse and an

established vineyard [3].

Tests conducted on rooted hardwood
cuttings in a greenhouse and an

established vineyard [3].

Symptom
Severity

Symptoms were more severe in

greenhouse conditions than in the field
[3].

Information not specified in available

text [3].

Additional Considerations for Researchers

Resistance Development

Powdery mildew fungi are considered high-risk pathogens for developing resistance to site-specific

fungicides like Fenarimol and Triadimefon [4]. Resistance can be qualitative or quantitative and often

involves mutations in the target site gene or overexpression of drug efflux transporters [4].

Endocrine Disruption Potential

In vitro screening studies have identified both Fenarimol and Triadimefon as weak estrogen receptor

agonists [5]. This indicates a potential for endocrine-disrupting activity that may be relevant for

environmental and toxicological profiling.
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Research Gaps and Future Directions

The available direct comparative data is limited, with a key phytotoxicity study from 1984 [3]. For a

comprehensive contemporary analysis, you may need to investigate the following aspects which are not

covered in the current search results:

Comparative IC50 values against specific fungal strains.
Advanced resistance profiles, including the prevalence of specific Cyp51 mutations.

Modern toxicokinetic and environmental fate data.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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